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Compound of Interest

Compound Name: SU1261

Cat. No.: B15617231

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing SU1261, a potent and
selective inhibitor of I-kappa-B kinase alpha (IKKa), in cell culture experiments. The information
provided is intended to assist researchers in studying the non-canonical NF-kB signaling
pathway and its role in various cellular processes.

Introduction to SU1261

SU1261 is a small molecule inhibitor that exhibits high selectivity for IKKa over IKK(.[1][2] IKKa
is a crucial kinase in the non-canonical NF-kB signaling pathway, which is involved in
processes such as inflammation, immune responses, and cell survival and proliferation.[1][2]
By selectively inhibiting IKKa, SU1261 serves as a valuable pharmacological tool to investigate
the specific functions of the non-canonical NF-kB pathway in various cell types.

Mechanism of Action

The non-canonical NF-kB pathway is activated by a specific subset of tumor necrosis factor
receptor (TNFR) family members. This activation leads to the stabilization of NF-kB-inducing
kinase (NIK), which in turn phosphorylates and activates IKKa. Activated IKKa then
phosphorylates the NF-kB2 precursor protein, p100, leading to its proteolytic processing into
the p52 subunit. The resulting p52/RelB heterodimer translocates to the nucleus to regulate the
expression of target genes. SU1261 selectively binds to the ATP-binding site of IKKa,
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preventing the phosphorylation of p100 and thereby blocking the downstream signaling
cascade of the non-canonical pathway.[1][2]

Data Presentation

hibi | Selectivi

Compound Target Ki (nM) Reference
SU1261 IKKa 10 [1112]
IKKB 680 [1]12]

Effective Concentrations in Cell-Based Assays

While specific ICso values for SU1261 in various cell lines are not extensively reported in the
reviewed literature, the following effective concentration ranges have been used in published
studies. Researchers should perform dose-response experiments to determine the optimal
concentration for their specific cell line and experimental conditions.

Effective
Cell Line Assay Concentration Reference
Range
U20S Western Blot (p100
_ 0.1-10 pM <
(Osteosarcoma) phosphorylation)

PC-3M (Prostate

Cancer)

Western Blot
(p52/RelB nuclear

translocation)

ICso of a related
compound was 0.15
pM

[2]

HUVEC (Endothelial
Cells)

Inhibition of p100
phosphorylation

Not explicitly stated

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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